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Compound Focus: 4-Phenylbutanal

CAS No.: 18328-11-5

Cat. No.: S793684

Chemical Profile & Property Comparison

The table below summarizes the core structural and physical properties of these two compounds, which form

the basis for their differing chemical behaviors [1] [2] [3].

Property 4-Phenylbutanal Phenylacetaldehyde

CAS 18328-11-5 [1] 122-78-1 [2] [3]

Number

Molecular C10H120 [1] CsHsO [2] [3]

Formula

Molecular 148.20 g/mol [1] 120.15 g/mol [3]

Weight

Structure Aromatic ring separated from Aromatic ring adjacent to carbonyl
carbonyl by a three-carbon chain (CeHs-CH2-CHO)

(CeHs-(CH2)3-CHO)

Melting 45 - 48 °C (lit.) [1] -10°C [3]/ 33.5 °C [4]
Point
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Property 4-Phenylbutanal Phenylacetaldehyde

Boiling 243.3 °C [1] 195 °C [2] [3]

Point

Density 0.971 g/cm3 [1] 1.079 g/mL [3]

Flash Point 115.9 °C [1] 87 °C [2] /188 °F (86.7 °C) [3]

Common Information limited; used in chemical Fragrances, flavors, synthesis of polymers
Uses synthesis. and other chemicals (e.g., resmethrin) [2]

[3].

Reactivity and Stability Analysis

The structural differences lead to significant variations in the compounds' reactivity and stability.

Phenylacetaldehyde: The More Reactive Aldehyde

Phenylacetaldehyde is generally considered more reactive than its longer-chain analog due to two key

factors:

e Enhanced Electrophilicity: The phenyl ring is directly adjacent to the aldehyde functional group.
This proximity allows for some conjugation, which can stabilize the molecule in its ground state.
However, during reactions, the electron-withdrawing effect of the ring can make the carbonyl carbon
more electrophilic (electron-poor) and thus more susceptible to nucleophilic attack [2].

¢ Pronounced Polymerization and Instability: This compound is notoriously unstable and prone to
polymerization, a reaction where molecules link together to form large chains or networks. This is due
to the lability of the alpha proton (the hydrogen on the carbon between the phenyl ring and the
carbonyl) and the reactivity of the aldehyde group itself. It is often contaminated with a polymer called
polystyrene oxide and typically requires stabilization with antioxidants before use in compositions [2]

[3].

4-Phenylbutanal: The More Stable Aldehyde
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4-Phenylbutanal exhibits greater stability for the following reasons:

¢ Reduced Electronic Effects: The three methylene groups (-CHz-) act as a flexible spacer,
significantly insulating the aldehyde group from the electronic influence of the phenyl ring. This makes

it behave more like a standard aliphatic aldehyde.
e Lower Propensity for Polymerization: The structural isolation of the reactive sites reduces its

tendency to undergo the same rapid polymerization as phenylacetaldehyde, making it easier to
handle and store.

Safety and Handling Considerations

The reactivity of these compounds directly influences their safety profiles.

Compound Hazards Key Precautionary Statements

Phenylacetaldehyde Harmful (Xn), Flammable (F)  + Do not breathe dust/fumes/gas/mist. « Wear
[3]. Causes skin irritation and protective gloves/eye protection. ¢ IF ON
serious eye damage. SKIN: Wash with plenty of soap and water. ¢
Classified as air-sensitive [3]. IF INHALED: Remove to fresh air [3].

4-Phenylbutanal Listed with the hazard code Assume standard handling for harmful
Xn (Harmful) [1]. Specific chemicals: use personal protective equipment
toxicological data (e.g., LD50) and ensure adequate ventilation.
is not available in the search
results.

Guidance for Experimental Design

Since the search results do not provide direct comparative experimental protocols, here is a general

framework for designing reactivity tests, based on the properties analyzed:

¢ Focus on Reaction Kinetics: The most direct way to compare reactivity is to measure the rate of
the same reaction for both aldehydes under identical conditions. A classic choice would be a
nucleophilic addition reaction, such as oxidation to the corresponding carboxylic acid or the formation
of a semicarbazone.
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¢ Monitor Stability Under Stress: To test stability, you could subject both compounds to stress
conditions (e.g., heat, light, exposure to air) and monitor the formation of polymeric byproducts over
time using techniques like Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR)
spectroscopy. Phenylacetaldehyde is expected to degrade much faster [2] [3].

¢ Key Experimental Parameter: In any comparative study, the distance of the phenyl ring from the
reactive carbonyl center should be the primary independent variable used to explain differences in
reaction rates and product distributions.

To visualize the core structural concept that drives their differing reactivity, see the diagram below.

(Phenylacetaldehyde) @—PhenylbutanaD

Short Spacer
(1 carbon)

Long Spacer
(3 carbons)

Aldehyde Functional Group Phenyl Ring Aldehyde Functional Group Phenyl Ring
(-CHO) (C6H5-) (-CHO) (C6H5-)

Click to download full resolution via product page

This diagram highlights the key structural difference: the length of the spacer chain between the reactive

aldehyde group and the phenyl ring, which is the primary factor for their different chemical behaviors.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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vs-phenylacetaldehyde-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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